Cas no 338748-24-6 (1-(4-Bromobenzyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine)

• Product Name: 1-(4-Bromobenzyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine
• CAS No: 338748-24-6
• MF: C₁₃H₁₈BrN₅
• MW: 324.219521045685
• CID: 5269628
• Update Time: 2026-03-09

1-(4-Bromobenzyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMOBENZYL)-N3,N3,N5,N5-TETRAMETHYL-1H-1,2,4-TRIAZOLE-3,5-DIAMINE
• N-[1-(4-BROMOBENZYL)-3-(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-5-YL]-N,N-DIMETHYLAMINE
• 1-[(4-bromophenyl)methyl]-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine
• 1H-1,2,4-Triazole-3,5-diamine, 1-[(4-bromophenyl)methyl]-N3,N3,N5,N5-tetramethyl-
• 1-[(4-bromophenyl)methyl]-3-N,3-N,5-N,5-N-tetramethyl-1,2,4-triazole-3,5-diamine
• Oprea1_572391
• 1-(4-Bromobenzyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine

• Inchi： 1S/C13H18BrN5/c1-17(2)12-15-13(18(3)4)19(16-12)9-10-5-7-11(14)8-6-10/h5-8H,9H2,1-4H3
• InChI Key： VQHAWPLNLSALMW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(=NC(N(C)C)=N1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• XLogP3: 3.2
• Topological Polar Surface Area: 37.2